Cas no 13076-55-6 (1-Propanesulfonic acid, 3-[(4-hydroxy-2-butynyl)oxy]-)

• Product Name: 1-Propanesulfonic acid, 3-[(4-hydroxy-2-butynyl)oxy]-
• CAS No: 13076-55-6
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• CID: 2770017
• PubChem ID: 3018566
• Update Time: 2025-04-21

1-Propanesulfonic acid, 3-[(4-hydroxy-2-butynyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(4-hydroxy-2-butynyl)oxy]-
• SCHEMBL5904821
• DTXSID30388520
• 13076-55-6
• 3-[(4-hydroxy-2-butyn-1-yl)oxy]-1-propanesulphonic acid

• Inchi： 1S/C7H12O5S/c8-4-1-2-5-12-6-3-7-13(9,10)11/h8H,3-7H2,(H,9,10,11)
• InChI Key： KFHPCSKUGKYLQC-UHFFFAOYSA-N
• SMILES： S(CCCOCC#CCO)(=O)(=O)O

Computed Properties

• Exact Mass: 208.04054465Da
• Monoisotopic Mass: 208.04054465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 92.2Ų